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Compound of Interest

Compound Name: Allyl propyl sulfide

CAS No.: 27817-67-0

Cat. No.: B1266536

Get Quote

For Immediate Reference: Key Safety and Logistical Information for Allyl Propyl Sulfide

Allyl propyl sulfide is a compound that requires careful handling due to its potential hazards,

including skin, eye, and respiratory irritation, as well as its flammability.[1][2] This guide

provides essential, step-by-step procedures for researchers, scientists, and drug development

professionals to ensure safe operational and disposal practices. Adherence to these protocols

is critical for mitigating risks and maintaining a secure laboratory environment.

Quantitative Data Summary
For rapid assessment, the following table summarizes key quantitative data for Allyl propyl
sulfide.
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Property Value Source(s)

Occupational Exposure Limits

TLV (Threshold Limit Value)
0.5 ppm as TWA (Time-

Weighted Average); (SEN)
[2][3]

OSHA PEL (Permissible

Exposure Limit)
TWA 2 ppm (12 mg/m³) [4]

NIOSH REL (Recommended

Exposure Limit)

TWA 2 ppm (12 mg/m³); ST 3

ppm (18 mg/m³)
[4]

MAK
12 mg/m³, 2 ppm; peak

limitation category: I(1)
[3]

Physical Properties

Flash Point
56°C (132.8°F) - 57.22°C

(135°F)
[2][4][5]

Boiling Point 66-68°C at 16 mmHg [6]

Vapor Pressure 50 Pa (at 20°C) [4]

Vapor Density 5.1 (air = 1) [6]

Spill Response Distances

Immediate Precautionary

Measure (Small or Large Spill)

Isolate spill or leak area for at

least 50 meters (150 feet) in all

directions.

[7][8]

Large Spill

Consider initial downwind

evacuation for at least 300

meters (1000 feet).

[7][8]

Fire Involvement

ISOLATE for 800 meters (1/2

mile) in all directions; also,

consider initial evacuation for

800 meters (1/2 mile) in all

directions.

[7][8]
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Personal Protective Equipment (PPE) Protocol
The use of appropriate Personal Protective Equipment is mandatory to prevent exposure. The

following outlines the required equipment for handling Allyl propyl sulfide.

Required PPE:
Eye and Face Protection: Tightly fitting safety goggles or a face shield are necessary to

prevent eye contact with splashes.[9] For enhanced protection, a face shield can be worn

over goggles.[10]

Skin Protection:

Gloves: Wear protective gloves.[3]

Body: A laboratory coat or chemical-resistant suit should be worn.[10] Work clothing that

becomes wet or significantly contaminated should be removed and replaced immediately.

[7][8]

Respiratory Protection: Use in a well-ventilated area.[3] If ventilation is inadequate or

working outside of a fume hood, a chemical protection suit including self-contained breathing

apparatus may be necessary.[2][3]

Experimental and Handling Protocols
Safe Handling Procedures

Work Area Preparation: Ensure adequate ventilation, such as a functional chemical fume

hood.[3] An eyewash fountain and emergency shower should be readily accessible.[11]

Ignition Source Control: Allyl propyl sulfide is combustible.[2] Keep away from open

flames, sparks, and hot surfaces.[1][3] Use non-sparking tools and take precautionary

measures against static discharge.[3][12]

Chemical Handling:

Avoid direct contact with skin, eyes, and clothing.[4]

Avoid breathing fumes, mists, or vapors.[4]
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When working with temperatures above 56°C, use a closed system and ventilation.[2][3]

Hygiene Practices: Wash hands thoroughly after handling.[4] Do not eat, smoke, or drink in

the handling area.[11]

Storage Plan
Container: Keep the container tightly closed and store in a well-ventilated place.[4][12]

Temperature: Store in a cool, dry place.[4] Some sources recommend refrigerated

temperatures.[7][8]

Incompatibilities: Store separately from oxidizing agents.[3][11] Allyl propyl sulfide may

react vigorously with strong oxidizing agents and is also incompatible with acids, diazo and

azo compounds, halocarbons, isocyanates, aldehydes, alkali metals, nitrides, hydrides, and

other strong reducing agents.[3]

Emergency Response and Disposal
Spill Response Plan
In the event of a spill, follow these procedural steps:

Evacuate: Immediately evacuate personnel from the spill area who are not wearing

appropriate protective equipment.[11]

Isolate: Isolate the spill or leak area for at least 50 meters (150 feet) in all directions.[7] For

large spills, consider an initial downwind evacuation of at least 300 meters (1000 feet).[7]

Control Ignition Sources: Remove all sources of ignition from the area.[7][11]

Containment: Absorb the liquid with an inert material such as absorbent paper, vermiculite,

dry sand, or earth.[7][11] Be cautious as some absorbents like dirt/earth can be potentially

incompatible.[7][8]

Collection: Place the contaminated absorbent material into a sealed, vapor-tight plastic bag

for disposal.[6][7]
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Decontamination: Wash all contaminated surfaces with 60-70% ethanol, followed by washing

with a soap and water solution.[7]

Re-entry: Do not re-enter the contaminated area until a safety officer has verified that it has

been properly cleaned.[7]

Disposal Plan
Waste Classification: Allyl propyl sulfide and contaminated materials may need to be

disposed of as hazardous waste.[11]

Regulatory Compliance: Entrust the disposal to a licensed waste disposal company and

consult with your state's Department of Environmental Protection (DEP) or the regional office

of the Environmental Protection Agency (EPA) for specific recommendations.[1][11]

Container Disposal: Before disposing of the empty container, ensure its contents are

completely removed.[1] Dispose of the container in accordance with local and national

regulations.[1]

Visual Workflow: Allyl Propyl Sulfide Spill Response
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Immediate Actions

Containment & Cleanup

Final Procedures
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Caption: Workflow for handling an Allyl propyl sulfide spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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